Cas no 1253654-23-7 (5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one)
1253654-23-7 structure
Product Name:5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one
CAS No:1253654-23-7
MF:C13H18N2O
MW:218.294823169708
CID:1082869
PubChem ID:53415041
Update Time:2025-04-20
5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one
- 5-(2-aminoethyl)-1-(phenylmethyl)-2-Pyrrolidinone
- MFCD16249833
- 5-(2-Amino-ethyl)-1-benzyl-pyrrolidin-2-one
- DA-19390
- DB-032157
- 1253654-23-7
-
- Inchi: 1S/C13H18N2O/c14-9-8-12-6-7-13(16)15(12)10-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2
- InChI Key: GXOXJYBZFHUQJL-UHFFFAOYSA-N
- SMILES: O=C1CCC(CCN)N1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.3Ų
5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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